2-(2,4-dichlorophenoxy)-N-piperidin-4-ylbenzamide

• CAS No.: 919118-33-5
• Molecular Formula: C18H18Cl2N2O2
• Molecular Weight: 365.2 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-piperidin-4-ylbenzamide
• InChI: InChI=1S/C18H18Cl2N2O2/c19-12-5-6-17(15(20)11-12)24-16-4-2-1-3-14(16)18(23)22-13-7-9-21-10-8-13/h1-6,11,13,21H,7-10H2,(H,22,23)
• InChI Key: QUZJYZMHQPURHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC(=O)C2=CC=CC=C2OC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-piperidin-4-ylbenzamide is a useful research compound. Its molecular formula is C18H18Cl2N2O2 and its molecular weight is 365.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoroacetic acid (TFA, 9 mL) was added to a solution of 4-[2-(2,4-dichlorophenoxy)-benzoylamino]piperidine-1-carboxylic acid tert-butyl ester (AMR01070, 900 mg, 1.93 mmol) in dry DCM (20 mL) at 0° C. After stirring at 0° C. for 1 h, the mixture was poured into solid K2CO3 (2.5 g) and water (100 mL) was added. The solution was extracted with DCM (3×30 mL) and the organic layer was dried (MgSO4), filtered and evaporated to give 4-[2-(2,4-dichlorophenoxy)-N-piperidin-4-ylbenzamide (AMR01077, 705 mg, 100%) as a white solid, which was used in the next step without further purification. Rf: 0.25 (DCM/MeOH 9:1) 1H NMR (270 MHz, CDCl3) δ 1.87 (2H, m, CH2), 2.21 (2H, d, J=11.4 Hz, CH2), 3.01 (2H, q, J=10.9 Hz, CH2), 3.43 (2H, d, J=13.1 Hz, CH2), 4.22 (1H, m, CH), 6.76 (1H, dd, J=8.4, 1.0 Hz, ArH), 6.95 (1H, d, J=8.7 Hz, ArH), 7.21-7.27 (2H, m, ArH), 7.41 (1H, m, ArH), 7.51 (1H, d, J=2.5 Hz, ArH), 8.14 (1H, dd, J=7.9, 2.0 Hz, ArH), 9.25 (1H, br d, J=8.5 Hz, NH) and 9.56 (1H, br d, J=7.4 Hz, NH). 13C NMR (270 MHz, CDCl3) δ 28.61 (CH2), 43.11 (CH2), 44.90 (CH), 117.10, 123.43, 124.53, 126.40, 128.58, 130.83, 130.98, 132.53, 133.24, 149.35, 154.00 (ArC) and 164.38 (C═N).